Efficacy in Drug-Resistant Status Epilepticus
In a kainic acid (KA)-induced status epilepticus (SE) model, diazepam, a standard-of-care anticonvulsant, loses efficacy when treatment is delayed by 0.5 hours. CZL80 demonstrates a critical differentiating capability by dose-dependently terminating this diazepam-resistant SE, extending the therapeutic time window to at least 3 hours following SE onset [1]. The mechanism is dependent on caspase-1 inhibition but not entirely on the downstream IL-1β pathway, as shown by its partial effect in IL1R1−/− mice [1]. This represents a clear functional advantage over a first-line treatment in a clinically relevant model of drug resistance.
| Evidence Dimension | Efficacy against drug-resistant status epilepticus |
|---|---|
| Target Compound Data | Terminated diazepam-resistant SE; therapeutic time window extended to 3 h post-SE |
| Comparator Or Baseline | Diazepam (first-line treatment) - ineffective when treatment delayed to 0.5 h after SE |
| Quantified Difference | CZL80 effective where diazepam failed; therapeutic window 6x longer (0.5 h vs. 3 h) |
| Conditions | Kainic acid-induced status epilepticus mouse model |
Why This Matters
For researchers studying drug-resistant epilepsy, CZL80 offers a mechanistically novel tool with proven efficacy where the standard-of-care anticonvulsant diazepam completely fails, making it invaluable for investigating treatment-resistant seizure pathways.
- [1] Wang, F., Wang, Y., Zhang, Q. Y., Hu, K. Y., Song, Y. J., Yang, L., ... & Chen, Z. (2024). Small-molecule caspase-1 inhibitor CZL80 terminates refractory status epilepticus via inhibition of glutamatergic transmission. Acta Pharmacologica Sinica, 45(7), 1381-1392. View Source
